Cas no 944906-79-0 (Benzyl 4-bromo-3-oxopiperidine-1-carboxylate)
Benzyl 4-bromo-3-oxopiperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE
- AB59852
- Benzyl 4-bromo-3-oxopiperidine-1-carboxylate
-
- MDL: MFCD10697531
- Inchi: 1S/C13H14BrNO3/c14-11-6-7-15(8-12(11)16)13(17)18-9-10-4-2-1-3-5-10/h1-5,11H,6-9H2
- InChI Key: CDJPACRPKGUPQF-UHFFFAOYSA-N
- SMILES: BrC1C(CN(C(=O)OCC2C=CC=CC=2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 315
- Topological Polar Surface Area: 46.6
Benzyl 4-bromo-3-oxopiperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D374135-1g |
BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE |
944906-79-0 | 95% | 1g |
$1280 | 2024-08-03 | |
| eNovation Chemicals LLC | D374135-1g |
BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE |
944906-79-0 | 95% | 1g |
$1280 | 2025-02-19 | |
| eNovation Chemicals LLC | D374135-1g |
BENZYL 4-BROMO-3-OXOPIPERIDINE-1-CARBOXYLATE |
944906-79-0 | 95% | 1g |
$1280 | 2025-02-20 |
Benzyl 4-bromo-3-oxopiperidine-1-carboxylate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on Benzyl 4-bromo-3-oxopiperidine-1-carboxylate
Recent Advances in the Application of Benzyl 4-bromo-3-oxopiperidine-1-carboxylate (CAS: 944906-79-0) in Chemical Biology and Pharmaceutical Research
Benzyl 4-bromo-3-oxopiperidine-1-carboxylate (CAS: 944906-79-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of complex molecular architectures with potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological relevance, and emerging applications in drug discovery.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's critical role in the synthesis of potent γ-secretase modulators for Alzheimer's disease treatment. Researchers utilized Benzyl 4-bromo-3-oxopiperidine-1-carboxylate as a pivotal intermediate in constructing novel spirocyclic compounds that showed improved blood-brain barrier penetration compared to previous generations of inhibitors. The bromo and carbonyl functionalities at positions 4 and 3 respectively proved essential for subsequent derivatization through palladium-catalyzed cross-coupling reactions.
In antimicrobial research, a team at the University of Tokyo recently reported (Antimicrobial Agents and Chemotherapy, 2024) the development of new quinolone derivatives using 944906-79-0 as a starting material. These derivatives exhibited remarkable activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the 0.5-2 μg/mL range. The 3-oxopiperidine scaffold was identified as crucial for maintaining antibacterial potency while reducing cytotoxicity against human cells, suggesting promising therapeutic index improvements.
From a synthetic chemistry perspective, advances in the asymmetric transformation of Benzyl 4-bromo-3-oxopiperidine-1-carboxylate have been particularly noteworthy. A Nature Communications paper (2023) described an innovative organocatalytic approach for the enantioselective synthesis of 3,4-disubstituted piperidines, achieving >99% ee for several pharmaceutically relevant targets. This methodology significantly expands the utility of 944906-79-0 in producing chiral building blocks for CNS-active compounds.
The compound's safety profile and scalability have also seen recent improvements. A 2024 Green Chemistry publication detailed a solvent-free mechanochemical synthesis route that increases yield to 87% while eliminating hazardous waste generation. This development addresses previous limitations in large-scale production, making 944906-79-0 more accessible for industrial applications without compromising environmental sustainability.
Emerging applications in radiopharmaceuticals have been particularly exciting. Researchers at MIT reported (Journal of Nuclear Medicine, 2024) the successful incorporation of [18F]-labeled derivatives of Benzyl 4-bromo-3-oxopiperidine-1-carboxylate into PET tracers for neurodegenerative disease imaging. The 4-bromo position allowed efficient radiofluorination via copper-mediated halogen exchange, yielding probes with excellent brain uptake and target specificity in preclinical models.
In conclusion, Benzyl 4-bromo-3-oxopiperidine-1-carboxylate (944906-79-0) continues to demonstrate remarkable versatility across multiple pharmaceutical research domains. Recent advances have expanded its applications from traditional medicinal chemistry to cutting-edge areas like radiopharmaceuticals and green synthesis. The compound's unique structural features and improved synthetic accessibility position it as an increasingly valuable tool in the development of next-generation therapeutics. Future research directions likely include further exploration of its potential in targeted drug delivery systems and as a scaffold for protein degraders in the rapidly growing PROTAC field.
944906-79-0 (Benzyl 4-bromo-3-oxopiperidine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)